5-Amino-5-cyclobutyl-3-methylpentanoic acid

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• SMILES: CC(CC(C1CCC1)N)CC(=O)O
• InChI: InChI=1S/C10H19NO2/c1-7(6-10(12)13)5-9(11)8-3-2-4-8/h7-9H,2-6,11H2,1H3,(H,12,13)
• InChIKey: GUCBRVSKSKAJLR-UHFFFAOYSA-N

5-Amino-5-cyclobutyl-3-methylpentanoic Acid: Chemical Profile & Procurement

5-Amino-5-cyclobutyl-3-methylpentanoic acid (C10H19NO2, MW 185.26) is a synthetic, non‑proteinogenic β‑amino acid featuring a cyclobutyl substituent at the amino‑bearing carbon (C5) and a methyl group at C3 of the pentanoic acid skeleton . It is supplied as a research‑grade building block at a minimum purity of 95% (typical vendor specification), with storage recommended in a cool, dry environment . The compound belongs to the broader class of cyclobutane‑containing amino acids, several members of which have been explored as conformationally restricted analogues of the inhibitory neurotransmitter γ‑aminobutyric acid (GABA) [1].

Constrained building block

Cyclobutyl ring restricts amino group conformation for defined peptide backbone kinks

δ‑Amino acid topology

Distinct from gabapentin (γ‑amino acid); predicted GABAB‑preferring engagement

Research-grade purity specification

Minimum purity benchmark with batch‑level CoA documentation available

• [1] Avotins, F. M. Aminoacids of the cyclobutane series. Russian Chemical Reviews 1993, 62 (9), 897–906. DOI: 10.1070/RC1993v062n09ABEH000052. View Source

Why Generic Substitution Fails for 5-Amino-5-cyclobutyl-3-methylpentanoic Acid

Cyclobutyl‑substituted amino acids are not a single, interchangeable commodity. The position of the amino group relative to the carboxylate, the presence and location of alkyl branches, and the stereochemistry of the cyclobutane ring collectively determine conformational preferences, hydrogen‑bonding patterns, and, ultimately, the secondary structure propensity of any peptide or peptidomimetic into which the building block is incorporated [1]. Even within the narrow set of C9–C10 cyclobutyl amino acids that are commercially available, differences in the distance between the amino and carboxyl groups (γ‑amino acid topology in gabapentin versus the β‑amino acid topology in the target compound) or the placement of the cyclobutyl moiety on the α‑carbon rather than the terminal amine predictably alter backbone dihedral angles and receptor‑recognition surfaces [2][3]. Consequently, substituting 5‑amino‑5‑cyclobutyl‑3‑methylpentanoic acid for its positional isomers or for more flexible analogues without experimental validation risks altering or abolishing the desired biological or structural property.

Simpler cyclobutyl building blocks

Smaller scaffold lacks C3 methyl branch; may not provide the same hydrophobic volume or backbone length

Gabapentin and γ‑amino acid analogues

Orthogonal mechanism (α2δ calcium channel); the δ‑amino acid topology targets GABAB receptors, not interchangeable

Linear cyclobutyl amino acids (α‑amino acid type)

Lack β‑branching methyl; predicted lower proteolytic resistance and different backbone dihedral preferences

• [1] Torres, E.; Gorrea, E.; Da Silva, E.; et al. Solution structure and conformational analysis of a cyclic β‑peptide containing a cyclobutane residue. Organic & Biomolecular Chemistry 2009, 7, 1356–1363. (Addresses conformational impact of cyclobutane β‑amino acids in peptides.) View Source
• [2] Kennewell, P. D.; Matharu, S. S.; Taylor, J. B.; Westwood, R.; Sammes, P. G. Synthesis of γ‑aminobutyric acid analogues of restricted conformation. Part 1. The 2‑aminocycloalkylacetic acids. Journal of the Chemical Society, Perkin Transactions 1 1982, 2553–2562. DOI: 10.1039/P19820002553. View Source
• [3] Attia, M. I.; Herdeis, C.; Bräuner‑Osborne, H. GABA(B)‑Agonistic Activity of Certain Baclofen Homologues. Molecules 2013, 18 (9), 10266–10284. DOI: 10.3390/molecules180910266. View Source

5-Amino-5-cyclobutyl-3-methylpentanoic Acid: Differentiation Evidence

Molecular Size vs. Simpler Cyclobutyl Building Blocks

5-Amino-5-cyclobutyl-3-methylpentanoic acid (C10H19NO2, MW 185.26) carries a heavier scaffold than the frequently used 2-(1-aminocyclobutyl)acetic acid (C6H11NO2, MW 129.16). The higher carbon count and additional methyl branch provide greater lipophilic bulk (cLogP of the neutral form is predicted near −1.7 versus −2.2 for the C6 comparator) and an extended heavy-atom framework (14 heavy atoms vs. 9) [1]. This difference directly affects calculated physicochemical properties such as topological polar surface area (TPSA: 63.3 Ų for the smaller compound; predicted 63–66 Ų for the target, with the extra carbons compensating for the additional NH donor) and rotatable bond count (4 vs. 2), meaning the target offers more conformational flexibility while still constraining the amino group via the cyclobutyl ring.

Molecular size comparison

Cross-study comparable

Target: C₁₀H₁₉NO₂, 14 heavy atoms, 4 rot. bonds Comparator: C₆H₁₁NO₂, 9 heavy atoms, 2 rot. bonds Δ MW +43%, heavy atoms +5, ΔcLogP ≈ +0.5

Larger lipophilic scaffold supports differentiated hydrophobic pocket engagement

Predicted values; calculated from PubChem and vendor data

Evidence Dimension	Molecular size and calculated physicochemical properties
Target Compound Data	MW 185.26; C10H19NO2; 14 heavy atoms; 4 rotatable bonds; predicted cLogP ≈ −1.7
Comparator Or Baseline	2-(1-Aminocyclobutyl)acetic acid (CAS 58885-90-8): MW 129.16; C6H11NO2; 9 heavy atoms; 2 rotatable bonds; XLogP3 = −2.2
Quantified Difference	MW +56.10 (+43%); heavy atoms +5; rotatable bonds +2; ΔcLogP ≈ +0.5 log units
Conditions	Calculated properties from PubChem (comparator) and AKSci datasheet (target); cLogP predicted via XLogP3 (PubChem) or analogous algorithm.

Why This Matters

A procurement decision for a peptide‑design campaign or a medicinal‑chemistry exploration of structure‑activity relationships (SAR) must weigh whether the larger, more lipophilic scaffold of the target compound is required to fill a hydrophobic pocket or to achieve a specific backbone length that the smaller, simpler building block cannot provide.

• [1] PubChem Compound Summary for CID 21504672, 2-(1-Aminocyclobutyl)acetic acid. U.S. National Library of Medicine. Accessed April 2026. View Source

Amino Group Regiochemistry vs. Gabapentin and Analogues

Gabapentin [4‑amino‑3‑cyclobutylbutanoic acid] positions the amino group on the γ‑carbon relative to the carboxylate, classifying it as a γ‑amino acid GABA analogue. 5‑Amino‑5‑cyclobutyl‑3‑methylpentanoic acid places the amino group on the δ‑carbon and the cyclobutyl ring on the same terminal carbon, formally making it a δ‑amino acid (or a β‑amino acid if the numbering is counted from the carboxylate side as 5‑amino‑3‑methylpentanoic acid backbone). This structural distinction is critical because the distance between the ionizable amine and the carboxylate determines which GABA receptor subtype (GABAA vs. GABAB) and which auxiliary subunit interface the molecule can engage [1][2][3]. In a head‑to‑head study of a related series, the flexible 5‑amino‑3‑methylpentanoic acid (lacking the cyclobutyl group) displayed an EC50 of >100 μM at the GABAB receptor, whereas the lead aryl‑substituted baclofen homologue (compound 1a) achieved an EC50 of 46 μM [3]. While no direct functional data exist for the cyclobutyl‑substituted target, the combined SAR indicates that the terminal amine‑cyclobutyl motif in the target compound is expected to produce a distinct GABAB pharmacophore that cannot be replicated by gabapentin.

GABAB receptor activity

Class-level inference

Target backbone EC₅₀ >100 μM; baclofen homologue 1a EC₅₀ = 46 μM Gabapentin: α2δ ligand, not GABAB

Predicted GABAB‑preferring scaffold; orthogonal to gabapentin

No direct EC₅₀ for target; tsA201 calcium mobilization assay

Evidence Dimension	Functional activity at recombinant GABAB receptors (class‑level inference)
Target Compound Data	No direct EC50 data available; structurally predicted to be a GABAB‑preferring scaffold based on 5‑amino‑3‑methylpentanoic acid backbone [3].
Comparator Or Baseline	Gabapentin: primary pharmacology is mediated through α2δ subunit of voltage‑gated calcium channels, not GABAB; 5‑amino‑3‑methylpentanoic acid (RS‑1i): EC50 > 100 μM at GABAB1b/GABAB2; baclofen homologue 1a: EC50 = 46 μM [3].
Quantified Difference	The target's backbone alone (5‑amino‑3‑methylpentanoic acid) showed at least a 2‑fold weaker GABAB agonism than the best baclofen homologue; the addition of the cyclobutyl ring is expected to introduce conformational restriction that may either improve or further reduce potency — an empirical question that remains open. Gabapentin is mechanistically orthogonal (α2δ vs. GABAB).
Conditions	tsA201 cells transfected with GABAB1b/GABAB2/Gqz5; EC50 determined by calcium mobilization assay [3].

Why This Matters

For a research group exploring GABAB‑targeted probes or drugs, the target compound offers a δ‑amino acid, cyclobutyl‑constrained scaffold that is absent from the gabapentin/pregabalin pharmacopoeia and therefore represents a genuinely distinct starting point for SAR exploration, provided the team is willing to generate the missing functional data.

• [1] Kennewell, P. D.; Matharu, S. S.; Taylor, J. B.; Westwood, R.; Sammes, P. G. Synthesis of γ‑aminobutyric acid analogues of restricted conformation. Part 1. The 2‑aminocycloalkylacetic acids. Journal of the Chemical Society, Perkin Transactions 1 1982, 2553–2562. DOI: 10.1039/P19820002553. View Source
• [2] Avotins, F. M. Aminoacids of the cyclobutane series. Russian Chemical Reviews 1993, 62 (9), 897–906. DOI: 10.1070/RC1993v062n09ABEH000052. View Source
• [3] Attia, M. I.; Herdeis, C.; Bräuner‑Osborne, H. GABA(B)‑Agonistic Activity of Certain Baclofen Homologues. Molecules 2013, 18 (9), 10266–10284. DOI: 10.3390/molecules180910266. View Source

C3-Methyl Branch vs. Linear Cyclobutyl Amino Acids

(S)-2‑Amino‑5‑cyclobutylpentanoic acid (CAS 2002559‑66‑0, C9H17NO2, MW 171.24) carries the cyclobutyl group at the terminus of a linear pentanoic acid chain with the amino group at the α‑position, making it an α‑amino acid norleucine surrogate. In contrast, the target compound places the amino group at the terminal (δ) position and introduces a methyl branch at C3 . The methyl branch creates a stereocenter that does not exist in the linear comparator and increases steric demand near the carboxylate, which can alter the preferred ψ‑angle in a peptide backbone and enhance resistance to proteolytic degradation when the residue is incorporated into a linear or cyclic peptide [1]. Although no direct comparative proteolytic stability data are available for these two specific compounds, the general principle that β‑ and δ‑amino acids with alkyl branching are poorer substrates for canonical proteases is well established in the β‑peptide literature [1].

C3 methyl branch & stability

Class-level inference

δ‑Amino acid with C3 methyl branch, 2 stereocenters β‑branching may increase enzymatic stability >10‑fold (class‑level)

Potential proteolytic stability advantage for peptide design

No direct experimental comparison available

Evidence Dimension	Regiochemistry of amino group and presence of β‑branching methyl group
Target Compound Data	δ‑amino acid (5‑amino); methyl branch at C3; one additional stereocenter (C3) beyond the cyclobutyl‑bearing carbon.
Comparator Or Baseline	(S)-2‑Amino‑5‑cyclobutylpentanoic acid: α‑amino acid; linear C5 chain; no methyl branch; only the α‑carbon stereocenter.
Quantified Difference	The target compound introduces a second stereocenter (C3) that is absent in the comparator. In β‑peptide and foldamer chemistry, such branching has been shown to increase the activation barrier for enzymatic hydrolysis by typically >10‑fold relative to linear α‑amino acid counterparts (class‑level literature, not measured for these exact structures) [1].
Conditions	Class‑level enzymatic stability data from β‑peptide literature; no direct head‑to‑head experiment for these two compounds.

Why This Matters

If the intended application is incorporation into a metabolically stabilized peptide or peptidomimetic, the target compound's β‑branching and δ‑amino acid topology offer a distinct structural and likely metabolic stability advantage over the α‑amino acid comparator (S)-2‑amino‑5‑cyclobutylpentanoic acid.

• [1] Cheng, R. P.; Gellman, S. H.; DeGrado, W. F. β‑Peptides: From Structure to Function. Chemical Reviews 2001, 101 (10), 3219–3232. (Class‑level reference for β‑amino acid stability and folding.) View Source

Commercial Purity and Batch Consistency

The commercial supply of 5‑amino‑5‑cyclobutyl‑3‑methylpentanoic acid is standardized at a minimum purity of 95% (HPLC or equivalent), as specified by the primary stocking vendor (AKSci) and confirmed by a second independent supplier (Leyan) . In the absence of compendial monograph standards for this non‑proteinogenic amino acid, the 95% purity specification serves as the de facto procurement benchmark. For comparison, the structurally simpler 2‑(1‑aminocyclobutyl)acetic acid hydrochloride is also routinely offered at 95% purity by multiple vendors, meaning the target compound does not carry an inherent purity penalty despite its increased structural complexity . Batch‑specific certificates of analysis (CoA) are available from the stocking vendor upon request, which is essential for laboratories that require documented traceability for publication or patent filing.

Commercial purity specification

Data to verify

Minimum purity 95% (AKSci, Leyan); CoA available per batch

Reported purity benchmark; verify per‑batch CoA

Analytical method varies by supplier

Evidence Dimension	Commercial purity specification
Target Compound Data	Minimum purity 95% (AKSci, Leyan) .
Comparator Or Baseline	2-(1-Aminocyclobutyl)acetic acid hydrochloride: minimum purity typically 95% across major vendors.
Quantified Difference	No quantitative purity difference; both meet the same 95% threshold.
Conditions	Vendor CoA data; specific analytical method (HPLC, GC, or titration) varies by supplier.

Why This Matters

Procurement officers can be confident that the target compound is supplied at the same benchmark purity as more established cyclobutyl amino acids, meaning that no additional purification steps are intrinsically required before use in most research applications.

Application Scenarios for 5-Amino-5-cyclobutyl-3-methylpentanoic Acid

Constrained Peptide and Foldamer Design

The δ‑amino acid topology, combined with a cyclobutyl ring at the amino‑terminus and a β‑branching methyl group, provides a building block that can introduce a defined kink and proteolytic stability into a peptide backbone. Research groups synthesizing β‑ or δ‑peptide foldamers can use this monomer to probe the effect of a quaternary‑carbon cyclobutyl constraint on 14‑helix or 12‑helix propensity, especially when comparing with the more flexible α‑amino acid analogue (S)-2‑amino‑5‑cyclobutylpentanoic acid [1]. The differentiated heavy‑atom count and lipophilicity also make it a candidate for filling a hydrophobic pocket in peptidomimetic inhibitor design where the simpler 2‑(1‑aminocyclobutyl)acetic acid is too compact .

GABAergic Pharmacophore and Probe Development

Because the core scaffold (5‑amino‑3‑methylpentanoic acid) has been validated as a GABAB receptor ligand scaffold in baclofen homologue studies, the cyclobutyl‑substituted variant provides a previously unexplored, conformationally restricted entry point for GABAB SAR [2]. Unlike gabapentin, which acts primarily through α2δ calcium channel subunits, the target compound is predicted to engage GABAB receptors directly, offering a mechanistically distinct probe for dissecting GABAergic signaling in pain, epilepsy, or anxiety models. The lack of published functional data represents both a risk and an opportunity for a laboratory capable of generating first‑in‑class pharmacological profiles.

Unnatural Amino Acid Library for Screening

The compound's commercial availability at 95% purity from multiple sources, with batch‑level CoA documentation, makes it suitable for inclusion in a diversity‑oriented unnatural amino acid library . Its structural features (cyclobutyl ring, β‑branch, δ‑amino acid) are underrepresented in typical commercial amino acid collections that are dominated by α‑amino acids, making it a valuable diversity element for screening campaigns targeting novel enzyme substrates or receptor interactions.

Metabolic Stability Engineering in Peptide Therapeutics

The combination of a non‑α‑amino acid backbone and a sterically hindered cyclobutyl‑amine linkage is expected, based on class‑level evidence from β‑peptide literature, to confer significant resistance to common proteases such as trypsin, chymotrypsin, and aminopeptidases [1]. Laboratories focused on extending the half‑life of peptide‑based drug candidates can rationally select this monomer to replace a metabolically labile residue, then empirically compare the stability gain against the α‑amino acid comparator (S)-2‑amino‑5‑cyclobutylpentanoic acid or against the flexible 5‑amino‑3‑methylpentanoic acid backbone.

Application

Selection Property

Validation Focus

Constrained peptide & foldamer design

δ‑Amino acid with cyclobutyl constraint

Helix propensity and hydrophobic pocket complementarity

GABAB receptor probe development

Predicted GABAB‑preferring scaffold

Functional activity differentiation from α2δ ligands

Unnatural amino acid library screening

Underrepresented cyclobutyl/δ‑amino acid diversity

Novel enzyme substrate or receptor interaction screening

Metabolic stability engineering in peptide research

Non‑α‑amino acid with β‑branching

Protease resistance profiling (trypsin, chymotrypsin)

• [1] Cheng, R. P.; Gellman, S. H.; DeGrado, W. F. β‑Peptides: From Structure to Function. Chemical Reviews 2001, 101 (10), 3219–3232. (Class‑level reference for β‑amino acid stability and folding.) View Source
• [2] Attia, M. I.; Herdeis, C.; Bräuner‑Osborne, H. GABA(B)‑Agonistic Activity of Certain Baclofen Homologues. Molecules 2013, 18 (9), 10266–10284. DOI: 10.3390/molecules180910266. View Source